![molecular formula C17H19N3O3 B2845796 2-(2-morpholino-2-oxoethyl)-6-(o-tolyl)pyridazin-3(2H)-one CAS No. 899740-19-3](/img/structure/B2845796.png)
2-(2-morpholino-2-oxoethyl)-6-(o-tolyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-morpholino-2-oxoethyl)-6-(o-tolyl)pyridazin-3(2H)-one, also known as MOPETP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization
Synthesis Methodologies : The compound 2-(2-morpholino-2-oxoethyl)-6-(o-tolyl)pyridazin-3(2H)-one, related to the pyridazinone family, can be synthesized through various chemical processes. A notable method involves the sequential nucleophilic aromatic substitution reactions, utilizing tetrafluoropyridazine as a starting scaffold. This approach allows for the creation of diverse polysubstituted pyridazinone systems, including those with morpholine groups, by targeting the fluorine atoms for substitution with different nucleophiles, such as butylamine, morpholine, and aniline derivatives (Pattison, Sandford, Yufit, Howard, Christopher, & Miller, 2009).
Structural and Spectroscopic Analysis : For compounds like this compound, detailed structural and spectroscopic analyses are pivotal. Techniques such as FT-IR, NMR, UV-Vis spectroscopy, and X-ray crystallography are employed to elucidate their molecular structure, conformation, and electronic properties. Studies have shown that the morpholine ring often adopts a chair conformation, and the molecular structure can be further validated through density functional theory (DFT) methods, which provide insights into vibrational frequencies, electronic absorption wavelengths, and molecular electrostatic potential (Dede, Avcı, & Bahçelī, 2018).
Applications in Scientific Research
Biological Activity and Drug Design : Pyridazinone derivatives, including those with morpholine functionalities, are explored for their potential biological activities. They have been synthesized and tested for antibacterial, antifungal, antimycobacterial, and cytotoxic activities. Certain derivatives have shown promising activity against both Gram-positive and Gram-negative bacteria, highlighting their potential in drug discovery and pharmaceutical research (Sukuroglu, Onkol, Onurdağ, Akalın, & Şahin, 2012).
Corrosion Inhibition : Beyond biomedical applications, pyridazinone derivatives, particularly those with morpholine and pyridinyl groups, have been investigated as corrosion inhibitors for metals such as mild steel in acidic environments. These compounds exhibit mixed-type inhibition behavior and adhere to the Langmuir adsorption isotherm, signifying their efficiency in forming protective layers on metal surfaces to mitigate corrosion (Filali, Hadrami, Bentama, Hafez, Abdel-Rahman, Harrach, Elmsellem, Hammouti, Mokhtari, Stiriba, & Julve, 2019).
properties
IUPAC Name |
6-(2-methylphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3/c1-13-4-2-3-5-14(13)15-6-7-16(21)20(18-15)12-17(22)19-8-10-23-11-9-19/h2-7H,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRXPGAHGJLNHAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.